Cas no 33104-27-7 (3-(4-methoxyphenyl)phenol)

3-(4-Methoxyphenyl)phenol is a phenolic compound featuring a methoxy-substituted biphenyl structure. Its key advantages include its role as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty polymers. The methoxy and hydroxyl functional groups enhance its reactivity, enabling selective modifications for tailored applications. The compound exhibits moderate stability under standard conditions, facilitating handling and storage. Its structural properties make it useful in cross-coupling reactions and as a building block for advanced materials. Analytical methods such as HPLC and GC-MS confirm its high purity, ensuring consistency in research and industrial processes.
3-(4-methoxyphenyl)phenol structure
3-(4-methoxyphenyl)phenol structure
Product Name:3-(4-methoxyphenyl)phenol
CAS No:33104-27-7
MF:C13H12O2
MW:200.233183860779
MDL:MFCD06802310
CID:1460275
PubChem ID:10285870
Update Time:2025-05-27

3-(4-methoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 3-(4-methoxyphenyl)phenol
    • 4'-methoxy-[1,1'-biphenyl]-3-ol
    • BB 0223371
    • 3'-Hydroxy-4-methoxybiphenyl
    • 4-methoxy-1,1'-biphenyl-3'-ol
    • 1,1'-biphenyl-4'-methoxy-3-ol
    • 4'-methoxybiphenyl-3-ol
    • 4'-methoxylbiphenyl-3-ol
    • SureCN1026075
    • 4'-Methoxy[1,1'-biphenyl]-3-ol
    • AKOS002679548
    • DTXSID80437759
    • BS-32284
    • 33104-27-7
    • MFCD06802310
    • CS-0208195
    • MEJYXDZTSTYXNP-UHFFFAOYSA-N
    • CHEMBL3813981
    • SCHEMBL1026075
    • [1,1'-Biphenyl]-3-ol, 4'-methoxy-
    • 3'-hydroxy-4-methoxy-1,1'-biphenyl
    • MDL: MFCD06802310
    • Inchi: 1S/C13H12O2/c1-15-13-7-5-10(6-8-13)11-3-2-4-12(14)9-11/h2-9,14H,1H3
    • InChI Key: MEJYXDZTSTYXNP-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)C1C=CC=C(C=1)O

Computed Properties

  • Exact Mass: 200.083729621g/mol
  • Monoisotopic Mass: 200.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 29.5Ų

3-(4-methoxyphenyl)phenol Pricemore >>

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